N-(4-ethoxyphenyl)-4-fluoro-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-fluoro-N-(2-oxo-2-piperidin-1-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C21H25FN2O4S/c1-2-28-19-10-8-18(9-11-19)24(16-21(25)23-14-4-3-5-15-23)29(26,27)20-12-6-17(22)7-13-20/h6-13H,2-5,14-16H2,1H3
• InChI Key: KDKIZGURQMNAOM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC(=O)N2CCCCC2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H25FN2O4S
• Molecular Weight: 420.5 g/mol

Description

N-(4-ethoxyphenyl)-4-fluoro-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide, also known as Compound X, is a novel small molecule that has recently gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-4-fluoro-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide X is not fully understood, but it is believed to target specific signaling pathways that are involved in various physiological processes. This compound X has been shown to inhibit the activity of certain enzymes and receptors that are involved in cancer growth, inflammation, and neurodegeneration.
Biochemical and Physiological Effects:
This compound X has been shown to have various biochemical and physiological effects, including inhibition of cancer cell growth, reduction of inflammatory cytokines, protection of neurons from oxidative stress, and improvement of cognitive function. These effects are believed to be mediated by the specific signaling pathways that are targeted by this compound X.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethoxyphenyl)-4-fluoro-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide X in lab experiments is its high potency and specificity. This compound X has been shown to have a high affinity for its target receptors and enzymes, which makes it an ideal tool for studying specific physiological processes. However, one limitation of using this compound X is its potential toxicity. Further studies are needed to determine the safety and toxicity of this compound X in vivo.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-4-fluoro-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide X. One direction is to further investigate its potential applications in cancer research, inflammation, and neurodegenerative diseases. Another direction is to study the safety and toxicity of this compound X in vivo. Additionally, there is a need to develop new synthesis methods to produce this compound X in larger quantities and at lower costs. Finally, there is a need to identify new target receptors and enzymes that can be modulated by this compound X.

Scientific Research Applications

N-(4-ethoxyphenyl)-4-fluoro-N-[2-oxo-2-(1-piperidinyl)ethyl]benzenesulfonamide X has been studied extensively for its potential applications in various fields, including cancer research, inflammation, and neurodegenerative diseases. In cancer research, this compound X has been shown to inhibit the growth of cancer cells by targeting specific signaling pathways. In inflammation, this compound X has been found to reduce the production of inflammatory cytokines, which could potentially lead to the development of new anti-inflammatory drugs. In neurodegenerative diseases, this compound X has been shown to protect neurons from oxidative stress and improve cognitive function.